4-[(E)-2-(3-methoxyphenyl)vinyl]phenol
Overview
Description
4-[(E)-2-(3-methoxyphenyl)vinyl]phenol, also known as 4-MVP, is a phenolic compound that has been studied for its potential applications in scientific research. It is an aromatic compound with a molecular formula of C12H14O2, and has been found to have a wide range of biochemical and physiological effects.
Scientific Research Applications
Bio-Based Functional Monomers
The synthesis and application of bio-based functional styrene monomers derived from naturally occurring vinylphenolic compounds, such as 4-vinylguaiacol (4VG), have been explored for creating well-defined bio-based polymers with phenolic functions. These polymers, obtained through controlled radical polymerization, exhibit controlled molecular weights and potential in various scientific applications due to their phenolic functionalities. The process involves chemical conversions of 4VG derivatives, indicating the versatility of vinylphenolic compounds in polymer synthesis (Takeshima, Satoh, & Kamigaito, 2017).
Polymer Blend Miscibility
Studies on the miscibility of poly(4-vinyl phenol) (PVPh) blends with poly(n-alkyl methacrylates) reveal insights into the interactions and compatibility between different polymers. PVPh shows miscibility with certain poly(n-alkyl methacrylates) across various compositions and temperatures, facilitated by hydrogen bonding interactions. This research provides valuable information on the blending behaviors of PVPh, potentially influencing the development of new materials with tailored properties (Serman, Painter, & Coleman, 1991).
Antioxidant Properties
The antioxidant properties of vinyl derivatives of hydroxycinnamic acids, including 4-vinylphenol derivatives, have been examined. These compounds exhibit varying degrees of antioxidant activity in different mediums, highlighting their potential in food chemistry and preservation. The study of these vinyl derivatives offers insights into their chemical behavior and utility in protecting against oxidative stress (Terpinc, Polak, Šegatin, Hanzlowsky, Ulrih, & Abramovič, 2011).
Bioremediation Applications
Research into the use of enzymes for bioremediation highlights the potential of laccase from Fusarium incarnatum UC-14 in degrading bisphenol A, a known endocrine disruptor. The study demonstrates the enzyme's effectiveness in an organic media, suggesting a novel approach for the bioremediation of hydrophobic phenolic environmental pollutants (Chhaya & Gupte, 2013).
properties
IUPAC Name |
4-[(E)-2-(3-methoxyphenyl)ethenyl]phenol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O2/c1-17-15-4-2-3-13(11-15)6-5-12-7-9-14(16)10-8-12/h2-11,16H,1H3/b6-5+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVJLZUWCAUTTBS-AATRIKPKSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C=CC2=CC=C(C=C2)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC(=C1)/C=C/C2=CC=C(C=C2)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
190182-38-8 | |
Record name | 4-[2-(3-methoxyphenyl)ethenyl]phenol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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